Cas no 179947-01-4 (Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate)

Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate is a fluorinated thioether ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive sulfanylacetate group and a trifluorobutenyl moiety, offering versatility in nucleophilic and electrophilic reactions. The presence of fluorine atoms enhances stability and influences electronic properties, making it valuable for designing bioactive compounds. The ester functionality allows for further derivatization, while the sulfur linkage provides opportunities for cross-coupling or oxidation reactions. This compound is particularly useful in the development of fluorinated analogs for medicinal chemistry, where its unique reactivity and lipophilicity can be leveraged to optimize drug candidates. Proper handling under inert conditions is recommended due to potential sensitivity.

Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate structure

179947-01-4 structure

Product Name:Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate

CAS No:179947-01-4

MF:

MW:

CID:4615046

Update Time:2025-08-04

Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

- METHYL 2-[(3,4,4-TRIFLUORO-3-BUTENYL)SULFANYL]ACETATE
- Acetic acid, 2-[(3,4,4-trifluoro-3-buten-1-yl)thio]-, methyl ester
- Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate

Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M151970-25mg	Methyl 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]acetate	179947-01-4		25mg	$ 230.00	2022-06-04
TRC	M151970-50mg	Methyl 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]acetate	179947-01-4		50mg	$ 380.00	2022-06-04
A2B Chem LLC	AI71665-1mg	methyl 2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]acetate	179947-01-4	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI71665-5mg	methyl 2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]acetate	179947-01-4	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI71665-10mg	methyl 2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]acetate	179947-01-4	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI71665-500mg	methyl 2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]acetate	179947-01-4	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI71665-1g	methyl 2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]acetate	179947-01-4	>90%	1g	$1295.00	2024-04-20

Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate

Recent Advances in the Study of Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate (CAS: 179947-01-4)

Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate (CAS: 179947-01-4) is a fluorinated sulfur-containing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activities, which are critical for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate has been optimized in recent years to improve yield and purity. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The compound's unique trifluoroalkene moiety is of particular interest, as it imparts enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug development.

In terms of biological activity, Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate has shown promising results as a potential inhibitor of key enzymes involved in inflammatory pathways. A recent in vitro study highlighted its ability to selectively target cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for anti-inflammatory drugs. Additionally, its sulfur-containing functional group has been explored for its role in modulating redox-sensitive pathways, which could have implications for treating oxidative stress-related diseases.

Further research has also investigated the compound's pharmacokinetic properties. A preclinical study conducted in rodent models revealed favorable absorption and distribution profiles, with a half-life of approximately 4.5 hours. These findings support the compound's potential for further development as a therapeutic agent. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies.

In conclusion, Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate (CAS: 179947-01-4) represents a promising candidate for drug discovery, with its unique chemical structure and demonstrated biological activities. Ongoing research is expected to explore its applications in other therapeutic areas, such as oncology and infectious diseases, as well as to optimize its pharmacological properties for clinical use. The compound's versatility and potential make it a valuable subject of study in the evolving landscape of chemical biology and medicinal chemistry.